Cas no 64505-10-8 (Ethyl 2-isocyanato-4-methylvalerate)

• Product Name: Ethyl 2-isocyanato-4-methylvalerate
• CAS No: 64505-10-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 90274
• PubChem ID: 522132
• Update Time: 2025-04-18

Ethyl 2-isocyanato-4-methylvalerate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-isocyanato-4-methylvalerate
• Ethyl 2-isocyanato-4-methylpentanoate~2-Isocyanato-4-methylvaleric acid ethyl ester
• ethyl 2-isocyanato-4-methylpentanoate
• Ethyl 2-isocyanato-4-methylpentanoate #
• SCHEMBL1278884
• FT-0625959
• 64505-10-8
• DTXSID30334860
• Ethyl 2-isocyanato-4-methylvalerate, AldrichCPR
• Ethyl 2-isocyanato-4-methyl valerate
• 90609-13-5
• ETHYL2-ISOCYANATO-4-METHYLVALERATE
• A923761
• DB-230368

• Inchi： 1S/C9H15NO3/c1-4-13-9(12)8(10-6-11)5-7(2)3/h7-8H,4-5H2,1-3H3
• InChI Key： SSTQICMSRVMLQN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C)C)N=C=O)=O
• BRN： 1240785

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 92-93°C 8mm
• Flash Point: 92-93°C/8mm
• Refractive Index: 1.4300
• PSA: 55.73000
• LogP: 1.30000
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive

Ethyl 2-isocyanato-4-methylvalerate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/22-36/37/38-42
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：(BD128336)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives